6-acetyl-3-(methoxymethyl)-3H-1,3-benzothiazol-2-one

• Molecular Formula: C11H11NO3S
• Molecular Weight: 237.28 g/mol
• IUPAC Name: 6-acetyl-3-(methoxymethyl)-1,3-benzothiazol-2-one
• InChI: InChI=1S/C11H11NO3S/c1-7(13)8-3-4-9-10(5-8)16-11(14)12(9)6-15-2/h3-5H,6H2,1-2H3
• InChI Key: LKAXLYRRRDWKFS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC2=C(C=C1)N(C(=O)S2)COC

Description

6-acetyl-3-(methoxymethyl)-3H-1,3-benzothiazol-2-one is a useful research compound. Its molecular formula is C11H11NO3S and its molecular weight is 237.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Add cesium carbonate (1.5 Eq; 310.5 mmoles; 101.1 g) to a solution of 6-acetyl-3H-1,3-benzothiazol-2-one (40.0 g, 207 mmoles) in dimethylformamide (690 mL). Add chloromethyl methyl ether (1.3 Eq, 269 mmoles, 20.4 mL) dropwise and stir at room temperature for 18 hr. Transfer to a separatory funnel, add EtOAc (1 L), wash with water (2×200 mL), and then brine (200 mL). Back extract with DCM (300 mL). Dry the combined organic layers over Na2SO4, filter and concentrate. Slurry the concentrate in 200 ml hexanes/EtOAc (75:25), and filter to give 6-acetyl-3-(methoxymethyl)-3H-1,3-benzothiazol-2-one as a white solid (37.0 g, 156 mmoles, 75% yield). LCMS (low) rt=1.68 min., M+1=238.